5-chloro-N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H12ClN3O3S/c19-15-8-7-14(26-15)18(23)20-12-5-2-1-4-11(12)10-16-21-17(22-25-16)13-6-3-9-24-13/h1-9H,10H2,(H,20,23)
• InChI Key: IDSGZXVMQKQKDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=CC=CO3)NC(=O)C4=CC=C(S4)Cl
• Molecular Formula: C18H12ClN3O3S
• Molecular Weight: 385.8 g/mol

Description

5-chloro-N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H12ClN3O3S and its molecular weight is 385.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications in Antimicrobial and Anticancer Research

Research has shown the synthesis and evaluation of compounds with structures related to 5-chloro-N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)thiophene-2-carboxamide for their biological activities. For instance, 1,3,4-oxadiazoles, a core structure related to the compound , are noted for their valuable biological effects, including cytotoxic, antibacterial, antifungal, and anti-tubercular activities (Jafari et al., 2017). The synthesized compounds from this family have shown remarkable antibacterial activities against Staphylococcus aureus and Escherichia coli bacteria, showcasing the potential of such compounds in antimicrobial research.

Further, novel derivatives have been synthesized that demonstrate significant anticancer activities. For example, novel thioxothiazolidin-4-one derivatives have been evaluated for their anticancer and antiangiogenic effects, indicating potential applications in anticancer therapy (Chandrappa et al., 2010). These studies highlight the importance of such compounds in the development of new therapeutic agents.

Antioxidant Properties and Synthesis Methods

Compounds within this chemical family have also been synthesized and assessed for their antioxidant properties. For example, novel chalcone derivatives have been synthesized, demonstrating potential as potent antioxidants for in vitro antioxidant activity (Prabakaran et al., 2021). These findings suggest the role of such compounds in researching oxidative stress-related diseases.